Cas no 61482-29-9 (Ethanimidothioic acid, N-methoxy-, methyl ester)
61482-29-9 structure
Product Name:Ethanimidothioic acid, N-methoxy-, methyl ester
CAS No:61482-29-9
MF:C4H9NOS
MW:119.185359716415
CID:477769
PubChem ID:71395432
Update Time:2025-04-19
Ethanimidothioic acid, N-methoxy-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Ethanimidothioic acid, N-methoxy-, methyl ester
- methyl N-methoxyethanimidothioate
- DTXSID90817048
- 61482-29-9
-
- Inchi: 1S/C4H9NOS/c1-4(7-3)5-6-2/h1-3H3
- InChI Key: QBODYUIZBWXQAD-UHFFFAOYSA-N
- SMILES: S(C)C(C)=NOC
Computed Properties
- Exact Mass: 119.04057
- Monoisotopic Mass: 119.04048508g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 72.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.2
- Topological Polar Surface Area: 46.9Ų
Experimental Properties
- PSA: 21.59
Ethanimidothioic acid, N-methoxy-, methyl ester Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
61482-29-9 (Ethanimidothioic acid, N-methoxy-, methyl ester) Related Products
- 13749-94-5(Methomyl Oxime)
- 20639-32-1(Ethanimidothioic acid, N-hydroxy-, ethyl ester)
- 26649-40-1(Ethanimidothioic acid,N-[(aminocarbonyl)oxy]-, 2-cyanoethyl ester)
- 19125-12-3(Ethanimidothioic acid, N-hydroxy-, methyl ester, (Z)-)
- 20639-26-3(Propanimidothioic acid, N-hydroxy-2-methyl-, methyl ester)
- 55391-27-0(1,4-Dithian-2-one, oxime)
- 16960-39-7(Ethanimidothioic acid,N-[(aminocarbonyl)oxy]-, methyl ester)
- 19934-12-4(ethyl (1E)-N-[(methylcarbamoyl)oxy]ethanimidothioate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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